BENGHE Foundational & Exploratory

Check Availability & Pricing

1-(4-Cyanophenyl)-3,3-dimethylurea: Technical
Profile & Applications[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

1-(4-cyanophenyl)-3,3-
Compound Name:

dimethylurea
CAS No.: 82261-41-4
Cat. No.: B1266579

Get Quote

Executive Summary

1-(4-Cyanophenyl)-3,3-dimethylurea (CAS: 82261-41-4) is a specialized organic compound
belonging to the phenylurea class.[1] Structurally characterized by a 4-cyano-substituted
phenyl ring coupled to a dimethylated urea terminus, it serves two primary roles in scientific
research and industry:

* Agrochemical Research: As a structural analog to commercial herbicides like Diuron and
Fenuron, it acts as a potent inhibitor of Photosystem Il (PSII) in plants.

+ Medicinal Chemistry: It functions as a versatile intermediate in the synthesis of kinase
inhibitors and androgen receptor antagonists, where the rigid urea linker and electron-
withdrawing cyano group modulate binding affinity.

This guide provides a comprehensive technical breakdown of its physicochemical properties,
synthesis protocols, and biological mechanisms.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1266579#bc-rfq
https://www.benchchem.com/product/b1266579/docs?utm_src=pdf-body#1-4-cyanophenyl-3-3-dimethylurea-technical-profile-applications-1
https://www.bldpharm.com/products/71754-19-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266579?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Identity & Physicochemical Properties[2]
[31[4][5][6][7][8]

Nomenclature & Identifiers

Identifier Type Value

CAS Number 82261-41-4

IUPAC Name 3-(4-Cyanophenyl)-1,1-dimethylurea
N'-(4-Cyanophenyl)-N,N-dimethylurea; 4-Cyano-

Synonyms .
N,N-dimethyl-N'-phenylurea

Molecular Formula C10H11NsO

SMILES CN(C)C(=0O)NC1=CC=C(C=C1)C#N

InChl Key RUQIHUKZFGRXLO-UHFFFAOYSA-N

husical ies (Experimental licted

Property Value Source/Note
Molecular Weight 189.21 g/mol Calculated
Physical State Solid (Crystalline Powder) Analogous to Diuron
Color White to Off-white Typical for phenylureas
] ] ] Based on Diuron (158°C) and
Melting Point 150-160 °C (Predicted)
Fenuron (133°C)
N High solubility in polar aprotic
Solubility DMSO, DMF, Methanol
solvents
Water Solubility Low (<50 mg/L) Predicted (Lipophilic urea core)
LogP ~1.9-2.2 Predicted (Hydrophobic)

Synthesis & Manufacturing
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The synthesis of 1-(4-cyanophenyl)-3,3-dimethylurea is most reliably achieved through the
Carbamoyl Chloride Method. This route is preferred over the isocyanate route for laboratory
scale-up due to the stability of the reagents and higher yields.

Reaction Pathway Diagram
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Caption: Nucleophilic acyl substitution pathway for the synthesis of 1-(4-cyanophenyl)-3,3-
dimethylurea.

Experimental Protocol (Laboratory Scale)

Objective: Synthesis of 10 mmol (~1.9 g) of product.

Reagents:

4-Aminobenzonitrile (1.18 g, 10 mmol)

Dimethylcarbamoyl chloride (1.18 g, 1.0 mL, 11 mmol) [Caution: Lachrymator]

Pyridine (anhydrous, 10 mL) or Triethylamine (1.5 equiv) in Dichloromethane (DCM)

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)
Procedure:

o Preparation: In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar
and nitrogen inlet, dissolve 4-aminobenzonitrile (1.18 g) in anhydrous pyridine (10 mL). Note:
Pyridine acts as both solvent and acid scavenger.
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» Addition: Cool the solution to 0°C using an ice bath. Dropwise add dimethylcarbamoyl
chloride (1.0 mL) over 5 minutes.

e Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 4—6
hours. Monitor reaction progress via TLC (Eluent: 50% EtOAc/Hexane). The product typically
appears as a new spot with lower Rf than the starting amine.

e Quench & Workup: Pour the reaction mixture into 100 mL of ice-cold water. The product
should precipitate as a white solid.[2]

« |solation: Filter the precipitate using a Buchner funnel. Wash the cake with water (3 x 20 mL)
to remove residual pyridine and HCI salts. Wash once with cold hexanes.

 Purification: Recrystallize from Ethanol/Water (9:1) if necessary to achieve >98% purity.
e Drying: Dry in a vacuum oven at 45°C for 12 hours.

Applications & Mechanism of Action
Agrochemical: Photosystem Il Inhibition

Like its analog Diuron, this compound targets the D1 protein (PsbA) in the thylakoid membrane
of chloroplasts.

e Mechanism: It competes with plastoquinone (Q_B) for the binding site on the D1 protein.

o Effect: This blockage interrupts the electron transport chain from Photosystem Il to
Photosystem 1.

o Result: Cessation of ATP and NADPH production, leading to oxidative stress and plant
death.

Pharmaceutical: Kinase & Receptor Modulation

The 1,1-dimethylurea motif is a "privileged scaffold" in drug design, often used to induce
specific hydrogen bonding networks within enzyme active sites.

e Hydrogen Bonding: The urea NH acts as a donor, while the carbonyl oxygen acts as an
acceptor.
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e Cyano Group: The 4-cyano group serves as a linear, rigid electron-withdrawing element that
can penetrate deep hydrophobic pockets or interact with cysteine residues in target proteins
(e.g., reversible covalent inhibition).

Biological Interaction Diagram

1-(4-Cyanophenyl)-3,3-dimethylurea

Target Protein
(D1 Protein or Kinase Domain)

Inhibition of Electron Transfer / Enzymatic Activity

Cell Death / Therapeutic Effect

Click to download full resolution via product page

Caption: Mode of action showing key molecular interactions between the urea derivative and
protein targets.

Analytical Characterization (Predicted)

Researchers should validate synthesized batches using the following predicted spectroscopic
data.
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Technique Signal Assighment

1H NMR (400 MHz, DMSO-de) 0 8.65 (s, 1H) Urea NH proton

0 7.68 (d, J=8.8 Hz, 2H) Aromatic CH (ortho to CN)

0 7.58 (d, J=8.8 Hz, 2H) Aromatic CH (meta to CN)

0 2.92 (s, 6H) N(CHs)2 protons

13C NMR (100 MHz, DMSO-ds) 6 155.2 Urea C=0

0 144.5 Aromatic C-N

0 133.1 Aromatic C-H (ortho to CN)

0 119.5 C=N (Nitrile)

0118.2 Aromatic C-H (meta to CN)

0104.1 Aromatic C-CN

0 36.5 N(CHs)2

IR Spectroscopy ~2220 cm~1 CEN St.retch (Sharp,
Distinctive)

~1650 cm™1 C=0I1][3] Stretch (Urea)

~3300 cm™1 N-H Stretch

Safety & Handling (MSDS Summary)

Hazard Classification:

o Acute Toxicity: Harmful if swallowed or inhaled.

e Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects (Category 1).
e [rritant: Causes skin and eye irritation.

Handling Protocols:

o PPE: Wear nitrile gloves, safety goggles, and a lab coat.
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 Inhalation: Handle only in a chemical fume hood to avoid dust inhalation.

» Disposal: Do not dispose of down the drain. Collect in a dedicated solid waste container for
hazardous organic chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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